Cas no 1993309-64-0 (Ethyl 6-(cyclopropylsulfonyl)nicotinate)

• Product Name: Ethyl 6-(cyclopropylsulfonyl)nicotinate
• CAS No: 1993309-64-0
• MF: C₁₁H₁₃NO₄S
• MW: 255.29022192955
• CID: 4710345
• Update Time: 2023-08-16

Ethyl 6-(cyclopropylsulfonyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(cyclopropylsulfonyl)nicotinate

• Inchi： 1S/C11H13NO4S/c1-2-16-11(13)8-3-6-10(12-7-8)17(14,15)9-4-5-9/h3,6-7,9H,2,4-5H2,1H3
• InChI Key： IVZSXHQUCRXFNO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)OCC)=CN=1)(C1CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 383
• Topological Polar Surface Area: 81.7